Cas no 863459-54-5 (methyl 4-(2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamido)benzoate)

• Product Name: methyl 4-(2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamido)benzoate
• CAS No: 863459-54-5
• MF: C₂₁H₁₈N₆O₃S
• MW: 434.471022129059
• CID: 6304862
• PubChem ID: 18554495
• Update Time: 2025-05-30

methyl 4-(2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamido)benzoate
• 863459-54-5
• SR-01000138345
• methyl 4-(2-((3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamido)benzoate
• AKOS024596463
• SR-01000138345-1
• F0682-0725
• methyl 4-(2-{[3-(4-methylphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamido)benzoate
• methyl 4-[[2-[3-(4-methylphenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetyl]amino]benzoate

• Inchi： 1S/C21H18N6O3S/c1-13-3-9-16(10-4-13)27-19-18(25-26-27)20(23-12-22-19)31-11-17(28)24-15-7-5-14(6-8-15)21(29)30-2/h3-10,12H,11H2,1-2H3,(H,24,28)
• InChI Key： MMCHUAPZAJIDQO-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C(=O)OC)=CC=1)=O)C1=C2C(=NC=N1)N(C1C=CC(C)=CC=1)N=N2

Computed Properties

• Exact Mass: 434.11610963g/mol
• Monoisotopic Mass: 434.11610963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 137Ų

Additional information on methyl 4-(2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamido)benzoate

Methyl 4-(2-{3-(4-Methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl

Methyl 4-(2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamido)benzoate, with the CAS number 863459-54-5, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a triazolopyrimidine core and a benzyl sulfanyl moiety, which contribute to its biological activity and pharmacological properties.

The synthesis of methyl 4-(2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamido)benzoate involves a multi-step process that typically includes the formation of the triazolopyrimidine core through a series of coupling reactions and subsequent functional group modifications. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes.

In terms of its biological activity, methyl 4-(2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamido)benzoate has been extensively studied for its potential as an anticancer agent. Preclinical studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

One of the key findings in recent research is the ability of methyl 4-(2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamido)benzoate to selectively target cancer cells while sparing normal cells. This selectivity is attributed to its unique binding affinity for specific proteins or receptors that are overexpressed in cancer cells. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases that are frequently dysregulated in cancer.

Beyond its anticancer properties, methyl 4-(2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamido)benzoate has also shown promise in other therapeutic areas. For example, it has been investigated for its potential as an antiviral agent due to its ability to interfere with viral replication processes. Additionally, preliminary studies suggest that this compound may have anti-inflammatory effects, making it a potential candidate for treating inflammatory diseases.

The pharmacokinetic properties of methyl 4-(2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamido)benzoate have been extensively studied to optimize its therapeutic efficacy. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, and it demonstrates good stability in physiological conditions. These properties make it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 4-(2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamido)benzoate in various disease settings. Early-phase trials have shown promising results in terms of safety and tolerability. The compound has been well-tolerated by patients at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, methyl 4-(2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamido)benzoate (CAS number 863459-54-5) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds promise for addressing unmet medical needs in various disease areas.